Cas no 2680805-23-4 (benzyl N-{[3-fluoro-4-(4-hydroxypiperidin-1-yl)phenyl]methyl}carbamate)

• Product Name: benzyl N-{[3-fluoro-4-(4-hydroxypiperidin-1-yl)phenyl]methyl}carbamate
• CAS No: 2680805-23-4
• MF: C₂₀H₂₃FN₂O₃
• MW: 358.406628847122
• CID: 5993909
• PubChem ID: 165930211
• Update Time: 2025-05-19

benzyl N-{[3-fluoro-4-(4-hydroxypiperidin-1-yl)phenyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680805-23-4
• benzyl N-{[3-fluoro-4-(4-hydroxypiperidin-1-yl)phenyl]methyl}carbamate
• EN300-28299549

• Inchi： 1S/C20H23FN2O3/c21-18-12-16(6-7-19(18)23-10-8-17(24)9-11-23)13-22-20(25)26-14-15-4-2-1-3-5-15/h1-7,12,17,24H,8-11,13-14H2,(H,22,25)
• InChI Key： POTZHFCWOILMPW-UHFFFAOYSA-N
• SMILES： FC1C=C(CNC(=O)OCC2C=CC=CC=2)C=CC=1N1CCC(CC1)O

Computed Properties

• Exact Mass: 358.16927076g/mol
• Monoisotopic Mass: 358.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.8Ų

Additional information on benzyl N-{[3-fluoro-4-(4-hydroxypiperidin-1-yl)phenyl]methyl}carbamate

Comprehensive Overview of Benzyl N-{[3-fluoro-4-(4-hydroxypiperidin-1-yl)phenyl]methyl}carbamate (CAS No. 2680805-23-4)

Benzyl N-{[3-fluoro-4-(4-hydroxypiperidin-1-yl)phenyl]methyl}carbamate (CAS No. 2680805-23-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and carbamate functional groups, is often explored for its potential applications in drug development and medicinal chemistry. Its molecular structure, featuring a fluorophenyl moiety and a hydroxypiperidine group, makes it a promising candidate for targeting specific biological pathways.

The growing interest in Benzyl N-{[3-fluoro-4-(4-hydroxypiperidin-1-yl)phenyl]methyl}carbamate is partly due to its structural similarity to other bioactive molecules used in central nervous system (CNS) research. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, which aligns with current trends in neuroscience and neurodegenerative disease studies. For instance, the hydroxypiperidine component is a common pharmacophore in drugs targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

In the context of drug discovery, CAS No. 2680805-23-4 is often discussed alongside small molecule inhibitors and enzyme modulators. Its carbamate group, in particular, is known for its stability and bioavailability, making it a valuable scaffold in the design of prodrugs. This has led to increased searches for terms like "piperidine derivatives in medicine" and "fluorophenyl carbamates" in academic and industrial databases.

Another area of interest is the compound's potential application in cancer research. The fluoro substituent on the phenyl ring is a common feature in many anticancer agents, as it can enhance binding affinity and metabolic stability. Recent studies have explored whether Benzyl N-{[3-fluoro-4-(4-hydroxypiperidin-1-yl)phenyl]methyl}carbamate could serve as a precursor for novel tyrosine kinase inhibitors, a class of drugs highly sought after in oncology.

From a synthetic chemistry perspective, the compound's structure presents interesting challenges and opportunities. The presence of both hydroxypiperidine and carbamate functionalities allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. This has sparked discussions in forums and publications about "piperidine-based synthetic routes" and "carbamate protection strategies," reflecting the compound's relevance in modern organic synthesis.

Environmental and green chemistry considerations are also part of the conversation surrounding CAS No. 2680805-23-4. As the pharmaceutical industry shifts toward more sustainable practices, researchers are investigating eco-friendly methods to synthesize such complex molecules. Searches for "green synthesis of fluorophenyl compounds" and "biodegradable carbamates" highlight this emerging trend.

In summary, Benzyl N-{[3-fluoro-4-(4-hydroxypiperidin-1-yl)phenyl]methyl}carbamate represents a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and broad applicability ensure that it remains a subject of ongoing research and discussion in the scientific community.